Cas no 1784545-15-8 (methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate)

• Product Name: methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate
• CAS No: 1784545-15-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD28523428
• CID: 5210954
• PubChem ID: 84663903
• Update Time: 2025-05-20

methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthyridine-4-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

• MDL： MFCD28523428
• Inchi： 1S/C10H12N2O2/c1-14-10(13)9-6-12-4-7-2-3-11-5-8(7)9/h4,6,11H,2-3,5H2,1H3
• InChI Key： ACEJDLXYOHQLRR-UHFFFAOYSA-N
• SMILES： C1C2=C(CNCC2)C(C(OC)=O)=CN=1

Additional information on methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

Comprehensive Overview of Methyl 5,6,7,8-Tetrahydro-2,6-Naphthyridine-4-Carboxylate (CAS No. 1784545-15-8)

The compound methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate (CAS No. 1784545-15-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused naphthyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its versatility in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing interest in methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate is its role as a building block in medicinal chemistry. The tetrahydro-naphthyridine scaffold is known for its ability to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). This has led to its exploration in the development of small-molecule inhibitors and therapeutic agents. Recent studies highlight its potential in addressing neurodegenerative conditions, a hot topic in modern healthcare.

From a synthetic perspective, CAS No. 1784545-15-8 is often utilized in multicomponent reactions and catalyzed transformations. Its ester functional group allows for further derivatization, enabling the creation of diverse chemical libraries. This adaptability aligns with the current trend of fragment-based drug design, where researchers seek modular compounds to optimize drug candidates efficiently. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms.

In the context of green chemistry, methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate has garnered attention for its potential to reduce synthetic waste. Innovations in catalytic hydrogenation and microwave-assisted synthesis have improved its production efficiency, addressing the demand for sustainable methodologies. These advancements resonate with the global push toward eco-friendly pharmaceutical manufacturing, a frequently searched topic in scientific and industrial circles.

Another area of interest is the compound's application in preclinical research. Its pharmacokinetic properties, such as solubility and metabolic stability, are critical for early-stage drug development. Researchers often query databases for structure-activity relationships (SAR) involving this scaffold, underscoring its relevance in lead optimization. The rise of AI-driven drug discovery has further amplified its importance, as machine learning models increasingly rely on well-characterized intermediates like this one.

Beyond pharmaceuticals, CAS No. 1784545-15-8 finds utility in material science. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This interdisciplinary appeal aligns with searches for multifunctional organic compounds, bridging gaps between chemistry and engineering. The compound's thermal stability and optical properties are particularly noteworthy in this context.

In summary, methyl 5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate (CAS No. 1784545-15-8) is a multifaceted compound with broad applications. Its significance in drug discovery, sustainable synthesis, and advanced materials ensures its continued relevance in scientific literature. As research evolves, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.